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Compound of Interest

Compound Name: Antifungal agent 53

Cat. No.: B12390650

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the discovery, synthesis,
and biological evaluation of two distinct compounds referred to as "Antifungal Agent 53." The
first is a novel selenium-containing miconazole analogue, designated A03, a potent inhibitor of
fungal CYP51. The second is a guanidine-containing bis-thiazole analogue identified through
combinatorial chemistry. This document details their mechanisms of action, quantitative
biological data, and the experimental protocols for their synthesis and evaluation.

Part 1: The Selenium-Containing Miconazole
Analogue (A03)

Discovered as part of a series of novel miconazole analogues, Antifungal Agent 53 (A03) is a
promising candidate that leverages the theory of bioisosterism by incorporating selenium. This
modification has led to significant antifungal activity, particularly against fluconazole-resistant
fungal strains.[1]

Mechanism of Action

Antifungal Agent 53 (A03) primarily exerts its antifungal effect by inhibiting the fungal
cytochrome P450 enzyme lanosterol 14a-demethylase (CYP51).[1] This enzyme is crucial for
the biosynthesis of ergosterol, an essential component of the fungal cell membrane. By
inhibiting CYP51, A03 disrupts the integrity of the cell membrane, leading to fungal cell death.
The proposed signaling pathway is visualized below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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